1-(butylsulfonyl)-N-3-isoxazolyl-4-piperidinecarboxamide

• IUPAC Name: 1-butylsulfonyl-N-(1,2-oxazol-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C13H21N3O4S/c1-2-3-10-21(18,19)16-7-4-11(5-8-16)13(17)14-12-6-9-20-15-12/h6,9,11H,2-5,7-8,10H2,1H3,(H,14,15,17)
• InChI Key: STGKZOWYJONKSB-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)N1CCC(CC1)C(=O)NC2=NOC=C2
• Molecular Formula: C13H21N3O4S
• Molecular Weight: 315.39 g/mol

Description

1-(butylsulfonyl)-N-3-isoxazolyl-4-piperidinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a piperidinecarboxamide derivative, and its chemical formula is C16H25N3O4S.

Mechanism of Action

The mechanism of action of 1-(butylsulfonyl)-N-3-isoxazolyl-4-piperidinecarboxamide is not fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes that are involved in the growth of cancer cells. It has also been suggested that this compound may interact with certain receptors in the brain that are involved in pain perception and memory formation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to have analgesic properties by reducing the release of certain neurotransmitters that are involved in pain perception. Moreover, it has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(butylsulfonyl)-N-3-isoxazolyl-4-piperidinecarboxamide in lab experiments is its potential as a therapeutic agent for various diseases. Another advantage is its relatively simple synthesis method. However, one of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are various future directions for the study of 1-(butylsulfonyl)-N-3-isoxazolyl-4-piperidinecarboxamide. One direction is the further investigation of its antitumor activity and its potential use as a cancer therapeutic. Another direction is the investigation of its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Moreover, the development of new synthesis methods and analogs of this compound may lead to the discovery of more potent and selective therapeutic agents.

Synthesis Methods

The synthesis method of 1-(butylsulfonyl)-N-3-isoxazolyl-4-piperidinecarboxamide involves the reaction of 3-isoxazolylamine with butylsulfonyl chloride, followed by the reaction of the resulting product with 4-piperidinecarboxylic acid. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The final product is obtained after purification by column chromatography.

Scientific Research Applications

1-(butylsulfonyl)-N-3-isoxazolyl-4-piperidinecarboxamide has potential applications in various fields of scientific research. It has been studied for its antitumor activity, and it has been found to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been studied for its potential use as a pain reliever, as it has been found to have analgesic properties. Moreover, it has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.